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Compound of Interest

Compound Name:
3-(2-Propynyloxy)piperidine

hydrochloride

CAS No.: 1185301-44-3

Cat. No.: B1451033

Get Quote

3-(2-Propynyloxy)piperidine hydrochloride is a piperidine derivative.[3] The piperidine ring is

a prevalent structural motif in a vast number of pharmaceuticals and alkaloids, highlighting its

significance in medicinal chemistry.[2][3] The hydrochloride salt form is often utilized to

enhance the aqueous solubility and stability of parent compounds.[4][5]

Chemical Structure and Properties:

Chemical Name: 3-(prop-2-yn-1-yloxy)piperidine hydrochloride[6]

CAS Number: 1185301-44-3[6]

Molecular Formula: C₈H₁₄ClNO[6]

Molecular Weight: 175.66 g/mol [6]

Understanding the solubility of this compound is critical for its development as a potential

therapeutic agent, as solubility directly impacts bioavailability and formulation strategies.[7]
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The Critical Role of Solubility in Drug Development
The therapeutic efficacy of any orally administered drug is contingent upon its ability to dissolve

in the gastrointestinal fluids to be absorbed into the systemic circulation.[7] Poor aqueous

solubility is a major hurdle in drug development, often leading to inadequate bioavailability and

therapeutic failure.[7] For hydrochloride salts like 3-(2-Propynyloxy)piperidine
hydrochloride, solubility is expected to be higher in aqueous media compared to its free base

form. However, a thorough quantitative analysis across a range of relevant solvents is

imperative.

Theoretical Considerations for Solubility
The solubility of a compound is governed by its physicochemical properties and the nature of

the solvent. For 3-(2-Propynyloxy)piperidine hydrochloride, the presence of the charged

amine group suggests a predisposition for solubility in polar protic solvents like water and

alcohols.[4] The propargyl ether moiety, however, introduces a degree of lipophilicity which

might influence its solubility in less polar or organic solvents.

Experimental Determination of Equilibrium
Solubility
The gold-standard method for determining equilibrium solubility is the shake-flask method.[8][9]

This technique involves agitating an excess of the solid compound in a specific solvent until

equilibrium is reached, followed by quantification of the dissolved solute in the supernatant.

Step-by-Step Experimental Protocol: Shake-Flask
Method

Preparation of Saturated Solutions:

Accurately weigh an excess amount of 3-(2-Propynyloxy)piperidine hydrochloride into

separate vials for each solvent to be tested.

Add a precise volume of the desired solvent (e.g., purified water, ethanol, methanol,

phosphate buffer at various pH levels) to each vial.
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Ensure that undissolved solid remains visible to confirm that a saturated solution is

achieved.[8]

Equilibration:

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath, typically maintained at 25 °C and/or

37 °C to simulate physiological conditions.

Agitate the samples for a predetermined period, often 24 to 72 hours, to ensure

equilibrium is reached.[9]

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to permit the

sedimentation of excess solid.

Carefully withdraw an aliquot of the supernatant using a syringe.

Filter the aliquot through a suitable syringe filter (e.g., 0.22 µm PVDF) to remove any

undissolved particles. This step is critical to avoid overestimation of solubility.

Quantification of Dissolved Solute:

The concentration of 3-(2-Propynyloxy)piperidine hydrochloride in the clear filtrate is

determined using a validated analytical method. High-Performance Liquid

Chromatography (HPLC) with UV detection is a common and reliable technique for this

purpose.[10]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

Column: A C18 reverse-phase column is typically suitable for the analysis of piperidine

derivatives.[10]

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

modifier (e.g., acetonitrile or methanol) is commonly used. The exact composition should be
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optimized to achieve good peak shape and retention time.

Detection: UV detection at a wavelength where the compound exhibits maximum

absorbance.

Quantification: A calibration curve is constructed using standard solutions of 3-(2-
Propynyloxy)piperidine hydrochloride of known concentrations. The concentration of the

analyte in the experimental samples is then determined by interpolating from this curve.

Data Presentation and Interpretation
The obtained solubility data should be presented in a clear and organized manner to facilitate

comparison and interpretation.

Table 1: Hypothetical Solubility Data for 3-(2-Propynyloxy)piperidine hydrochloride at 25 °C

Solvent Solubility (mg/mL) Qualitative Description

Purified Water > 50 Very Soluble

0.1 N HCl > 100 Very Soluble

pH 7.4 Phosphate Buffer 35-45 Soluble

Ethanol 15-25 Soluble

Methanol 20-30 Soluble

Dichloromethane < 1 Sparingly Soluble

Hexane < 0.1 Practically Insoluble

Note: The values presented in this table are hypothetical and for illustrative purposes only.

Actual experimental data is required for a definitive solubility profile.

Visualization of the Experimental Workflow
A clear visual representation of the experimental process ensures reproducibility and

understanding of the methodology.
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Caption: Workflow for Equilibrium Solubility Determination.

Conclusion
This technical guide outlines the critical importance and the established methodologies for

determining the solubility of 3-(2-Propynyloxy)piperidine hydrochloride. A comprehensive

understanding of its solubility profile in various solvents, particularly in aqueous media across a

physiologically relevant pH range, is fundamental for its progression in the drug development

pipeline. The shake-flask method coupled with a robust analytical technique like HPLC

provides a reliable framework for obtaining accurate and reproducible solubility data. This

information is paramount for formulation scientists and researchers in making informed

decisions to optimize the delivery and therapeutic potential of this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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